![molecular formula C18H22N4O2 B7510788 N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide](/img/structure/B7510788.png)
N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide, also known as BAY 11-7082, is a synthetic compound that has been widely used in scientific research due to its anti-inflammatory and anti-cancer properties.
Mechanism of Action
N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide 11-7082 inhibits the activation of NF-κB by preventing the degradation of IκBα, an inhibitor of NF-κB. In the absence of this compound 11-7082, IκBα is rapidly degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of target genes. This compound 11-7082 binds to a specific cysteine residue in the IκB kinase complex, preventing the phosphorylation of IκBα and its subsequent degradation.
Biochemical and Physiological Effects:
This compound 11-7082 has been shown to have anti-inflammatory effects in various cell types, including macrophages, endothelial cells, and fibroblasts. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, and to inhibit the expression of adhesion molecules, which play a key role in the recruitment of immune cells to sites of inflammation. This compound 11-7082 has also been shown to induce apoptosis in cancer cells and to inhibit tumor growth in animal models.
Advantages and Limitations for Lab Experiments
N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide 11-7082 has several advantages for lab experiments, including its high purity and stability, as well as its well-characterized mechanism of action. However, this compound 11-7082 has some limitations, including its potential cytotoxicity and its ability to inhibit other signaling pathways in addition to NF-κB. Researchers must carefully consider the appropriate concentration and duration of this compound 11-7082 treatment in their experiments.
Future Directions
There are several future directions for the study of N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide 11-7082. One area of research is the development of more potent and selective inhibitors of NF-κB. Another area of research is the identification of new targets for this compound 11-7082, such as other transcription factors or signaling pathways. Additionally, the therapeutic potential of this compound 11-7082 in various diseases, including cancer and inflammatory disorders, warrants further investigation.
Synthesis Methods
N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide 11-7082 can be synthesized by reacting 5-tert-butyl-2-methylpyrazole-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-cyanophenol in the presence of a base to form this compound 11-7082. The synthesis method has been optimized to produce high yields of pure this compound 11-7082.
Scientific Research Applications
N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide 11-7082 has been extensively studied for its anti-inflammatory and anti-cancer properties. It has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in the inflammatory response and cancer cell survival. This compound 11-7082 has been used to study the role of NF-κB in various diseases, including cancer, inflammatory bowel disease, and rheumatoid arthritis. This compound 11-7082 has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Properties
IUPAC Name |
N-(5-tert-butyl-2-methylpyrazol-3-yl)-2-(2-cyanophenoxy)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4O2/c1-12(24-14-9-7-6-8-13(14)11-19)17(23)20-16-10-15(18(2,3)4)21-22(16)5/h6-10,12H,1-5H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZJJAFCGMAYAHY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC(=NN1C)C(C)(C)C)OC2=CC=CC=C2C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.